Cas no 32539-24-5 (Propanedioic acid, (2-nitrophenoxy)-, diethyl ester)
32539-24-5 structure
Product Name:Propanedioic acid, (2-nitrophenoxy)-, diethyl ester
CAS No:32539-24-5
MF:C13H15NO7
MW:297.260704278946
CID:1450446
PubChem ID:71361169
Update Time:2025-04-20
Propanedioic acid, (2-nitrophenoxy)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (2-nitrophenoxy)-, diethyl ester
- diethyl 2-(2-nitrophenoxy)propanedioate
- DTXSID80784917
- Diethyl (2-nitrophenoxy)propanedioate
- 32539-24-5
- SCHEMBL17432580
-
- Inchi: 1S/C13H15NO7/c1-3-19-12(15)11(13(16)20-4-2)21-10-8-6-5-7-9(10)14(17)18/h5-8,11H,3-4H2,1-2H3
- InChI Key: ZXDHCEDTUUKMFO-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C(C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 297.08485
- Monoisotopic Mass: 297.08485182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 104.97
Propanedioic acid, (2-nitrophenoxy)-, diethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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